(5E)-2-(4-ethoxyphenyl)-5-(3-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• CAS No.: 606955-37-7
• Molecular Formula: C19H14FN3O2S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: (5E)-2-(4-ethoxyphenyl)-5-[(3-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C19H14FN3O2S/c1-2-25-15-8-6-13(7-9-15)17-21-19-23(22-17)18(24)16(26-19)11-12-4-3-5-14(20)10-12/h3-11H,2H2,1H3/b16-11+
• Standard InChI Key: JSGIIJMFKORYRR-LFIBNONCSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C\C4=CC(=CC=C4)F)/SC3=N2
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC(=CC=C4)F)SC3=N2

Introduction

(5E)-2-(4-ethoxyphenyl)-5-(3-fluorobenzylidene)thiazolo[3,2-b]triazol-6(5H)-one is a synthetic compound that belongs to the class of thiazole and triazole derivatives. These compounds are characterized by their fused heterocyclic structures, which often exhibit a variety of biological activities. The presence of both thiazole and triazole moieties in this compound suggests potential for diverse pharmacological properties due to the unique electronic and steric characteristics imparted by these functional groups.

Synthesis and Preparation

The synthesis of (5E)-2-(4-ethoxyphenyl)-5-(3-fluorobenzylidene)thiazolo[3,2-b]triazol-6(5H)-one typically involves several steps that may vary depending on the desired yield and purity of the final product. These steps often include condensation reactions and cyclization processes to form the thiazolo-triazole core structure. The specific conditions and reagents used can influence the efficiency and selectivity of the synthesis.

Biological Activities and Potential Applications

Compounds containing thiazole and triazole rings have been reported to exhibit significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific biological activity of (5E)-2-(4-ethoxyphenyl)-5-(3-fluorobenzylidene)thiazolo[3,2-b]triazol-6(5H)-one would require empirical testing through in vitro and in vivo assays to determine its efficacy against specific targets.

Potential Applications

• Pharmacological Research: The compound's unique structure suggests potential applications in drug discovery, particularly in areas where thiazole and triazole derivatives have shown promise.

• Interaction Studies: These studies are essential for determining the viability of the compound as a therapeutic agent, focusing on its interaction with biological targets.

Suppliers and Availability

(5E)-2-(4-ethoxyphenyl)-5-(3-fluorobenzylidene)thiazolo[3,2-b]triazol-6(5H)-one is available from several suppliers, including Sigma-Aldrich and AK Scientific. Sigma-Aldrich provides this product as part of a collection of rare and unique chemicals, while AK Scientific offers it with a purity of 95%.

Suppliers Information

Supplier	Product Number	Purity	CAS Number
Sigma-Aldrich	L426539	-	606955-37-7
AK Scientific	6479CG	95%	606955-37-7